N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-8-yl)-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C22H22N2O5/c1-4-9-24-16-7-6-15(11-18(16)27-12-22(2,3)21(24)26)23-20(25)14-5-8-17-19(10-14)29-13-28-17/h4-8,10-11H,1,9,12-13H2,2-3H3,(H,23,25)
• InChI Key: UVHYGCKOPYXJCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=CC(=C2)NC(=O)C3=CC4=C(C=C3)OCO4)N(C1=O)CC=C)C
• Molecular Formula: C22H22N2O5
• Molecular Weight: 394.4 g/mol
• CAS No.: 921525-14-6

Description

N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzo[d][1,3]dioxole-5-carboxamide is a useful research compound. Its molecular formula is C22H22N2O5 and its molecular weight is 394.427. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

A study on related chemical compounds found that certain analogs exhibited promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis. These compounds, while structurally different from the specific chemical , belong to a similar class of substances and demonstrate the potential of this class for antibacterial applications (Palkar et al., 2017).

Organometallic Chemistry

In organometallic chemistry, a study involving benzothiazole derivatives, which are structurally similar to the chemical of interest, revealed unique reactions and properties. This research contributes to the understanding of how such chemicals can be utilized in organometallic contexts, potentially offering insights into catalysis or material science applications (Huynh et al., 2006).

High-Performance Thermosets

A study on benzoxazine monomers containing allyl groups, which share some structural characteristics with the chemical , showed their use in creating high-performance thermosets. These thermosets exhibited higher thermal stability and could be relevant in advanced material science applications (Agag & Takeichi, 2003).

Synthesis of Novel Heterocycles

Research focused on the synthesis of novel tetrahydro-1-benzazepines, a class of compounds related to the chemical , demonstrated the versatility of these compounds in creating new heterocyclic structures. This kind of research is vital for the development of new pharmaceuticals and potentially active biological compounds (Guerrero et al., 2020).

Nonlinear Optical Properties

A study on benzimidazole-tethered oxazepine heterocyclic hybrids, which are structurally related to the chemical , explored their molecular structure and nonlinear optical (NLO) properties. These findings are relevant for the development of materials with potential applications in photonics and optoelectronics (Almansour et al., 2016).